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Compound of Interest

Compound Name:
1-Benzylpyrrolidin-3-one

hydrochloride

Cat. No.: B581189 Get Quote

A Technical Guide to 1-Benzylpyrrolidin-3-one
Hydrochloride
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the molecular structure and weight of 1-
Benzylpyrrolidin-3-one hydrochloride, a compound of interest in pharmaceutical research

and development.

Molecular Structure and Weight
1-Benzylpyrrolidin-3-one hydrochloride is a chemical compound with the molecular formula

C11H14ClNO.[1] Its molecular weight is approximately 211.69 g/mol .[2] The structure consists

of a pyrrolidinone ring substituted with a benzyl group at the nitrogen atom. The hydrochloride

salt is formed by the protonation of the nitrogen atom.

Tabulated Molecular Data
For clarity and ease of comparison, the quantitative data regarding the molecular weight

calculation is summarized in the table below. The calculation is based on the atomic weights of

the constituent elements.
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Element Symbol Count
Atomic Weight
( g/mol )

Total Weight (
g/mol )

Carbon C 11 12.01 132.11

Hydrogen H 14 1.008 14.112

Chlorine Cl 1 35.45 35.45

Nitrogen N 1 14.01 14.01

Oxygen O 1 16.00 16.00

Total 211.682

Molecular Structure Visualization
The following diagram illustrates the two-dimensional chemical structure of 1-
Benzylpyrrolidin-3-one hydrochloride.

Molecular structure of 1-Benzylpyrrolidin-3-one hydrochloride.

Experimental Protocols
Detailed experimental protocols for the synthesis and characterization of 1-Benzylpyrrolidin-3-
one hydrochloride are crucial for reproducible research. While specific experimental details

can vary, a general synthetic approach involves the benzylation of a suitable pyrrolidin-3-one

precursor followed by salt formation with hydrochloric acid.

Note: This guide does not provide specific experimental protocols. Researchers should consult

peer-reviewed scientific literature for detailed and validated methodologies for the synthesis

and analysis of this compound. Standard analytical techniques such as Nuclear Magnetic

Resonance (NMR) spectroscopy, Mass Spectrometry (MS), and Infrared (IR) spectroscopy are

typically employed for structural confirmation and purity assessment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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